Cas no 31519-22-9 (1,4-Dihydroxy-2-naphthoic acid)

• Product Name: 1,4-Dihydroxy-2-naphthoic acid
• CAS No: 31519-22-9
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• MDL: MFCD00010370
• CID: 53761
• PubChem ID: 671
• Update Time: 2025-05-24

1,4-Dihydroxy-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dihydroxy-2-naphthoic acid
• 1,4-Dihydroxy-2-naphtoic acid
• 1,4-Dihydroxy-2-naphthalenecarboxylic acid
• 1,4-dihydroxynaphthalene-2-carboxylic acid
• 1,4-dihydoxynaphthalene-2-carboxylic acid
• 1,4-dihydroxy-2-naphthalic acid
• 1,4-dihydroxy-2-naphthoate
• 1,4-dihydroxynaphthoic acid
• 1,4-naphthohydroquinone-2-carboxylic acid
• 2-Naphthalenecarboxylic acid,1,4-dihydroxy
• 2-Naphthoicacid, 1,4-dihydroxy- (8CI)

• MDL： MFCD00010370
• Inchi： 1S/C11H8O4/c12-9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,12-13H,(H,14,15)
• InChI Key： VOJUXHHACRXLTD-UHFFFAOYSA-N
• SMILES： OC(C1C(O)=C2C(C=CC=C2)=C(O)C=1)=O

Computed Properties

• Exact Mass: 204.04200
• Monoisotopic Mass: 204.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.535
• Melting Point: 220 °C (dec.) (lit.)
• Boiling Point: 461.7 ℃ at 760 mmHg
• Flash Point: 247.1℃
• Refractive Index: 1.761
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 77.76000
• LogP: 1.94920
• Solubility: Not determined

1,4-Dihydroxy-2-naphthoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 1,4-Dihydroxy-2-naphthoic acid

Introduction to 1,4-Dihydroxy-2-naphthoic Acid (CAS No. 31519-22-9)

1,4-Dihydroxy-2-naphthoic acid, identified by its Chemical Abstracts Service (CAS) number 31519-22-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This benzoic acid derivative, characterized by its two hydroxyl groups and a carboxylic acid functional group, has garnered attention due to its versatile applications in synthetic chemistry, medicinal chemistry, and material science. The structural motif of 1,4-Dihydroxy-2-naphthoic acid makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents and advanced materials.

The compound belongs to the class of naphthalene derivatives, which are known for their broad spectrum of biological activities. The presence of hydroxyl groups at the 1 and 4 positions enhances its reactivity, making it a useful precursor in the construction of more complex molecular frameworks. In recent years, 1,4-Dihydroxy-2-naphthoic acid has been explored for its role in developing novel pharmaceuticals and agrochemicals, reflecting its importance in industrial and academic research.

One of the most compelling aspects of 1,4-Dihydroxy-2-naphthoic acid is its potential in drug discovery. Researchers have leveraged its structural features to design molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound can interact with biological targets such as enzymes and receptors, modulating pathways relevant to human health. The hydroxyl groups provide opportunities for further functionalization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

In the realm of material science, 1,4-Dihydroxy-2-naphthoic acid has been investigated for its utility in the synthesis of organic semiconductors and dyes. Its aromatic structure and ability to form stable complexes with metals make it a promising candidate for applications in optoelectronic devices. Additionally, the compound’s solubility characteristics allow it to be incorporated into various formulations, enhancing the performance of materials used in coatings and adhesives.

The synthesis of 1,4-Dihydroxy-2-naphthoic acid typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Techniques such as catalytic hydrogenation and oxidation have been refined to yield high-purity 1,4-Dihydroxy-2-naphthoic acid, ensuring its suitability for sensitive applications in pharmaceuticals.

Recent research has also highlighted the environmental implications of using 1,4-Dihydroxy-2-naphthoic acid as a building block. Studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global trends toward sustainable chemistry practices, ensuring that the production and application of this compound remain environmentally responsible.

The pharmacological potential of 1,4-Dihydroxy-2-naphthoic acid continues to be a focal point for medicinal chemists. By exploring its derivatives, researchers aim to uncover new therapeutic strategies for challenging diseases. Preclinical studies have shown promise in several areas, including neurodegenerative disorders and metabolic diseases. The ability to modify the structure of this compound allows for fine-tuning its interactions with biological systems, paving the way for innovative drug development.

Moreover, the versatility of 1,4-Dihydroxy-2-naphthoic acid extends beyond pharmaceuticals into other areas such as flavor and fragrance chemistry. Its aromatic nature contributes to complex scent profiles in perfumes and food additives. The compound’s stability under various conditions makes it an ideal candidate for use in products that require long shelf lives while maintaining their sensory attributes.

In conclusion,1,4-Dihydroxy-2-naphthoic acid (CAS No. 31519-22-9) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role in drug discovery continues to evolve as new synthetic methods are developed and more biological targets are explored. The ongoing research into this molecule underscores its importance as a key intermediate in modern chemistry and underscores the need for continued innovation in its utilization.